(1,3-benzodioxol-5-ylmethyl)[2-(2,4-dichlorophenyl)ethyl]amine

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dichlorophenyl)ethanamine
• InChI: InChI=1S/C16H15Cl2NO2/c17-13-3-2-12(14(18)8-13)5-6-19-9-11-1-4-15-16(7-11)21-10-20-15/h1-4,7-8,19H,5-6,9-10H2
• InChI Key: DGTZMWIAMMACJX-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNCCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)[2-(2,4-dichlorophenyl)ethyl]amine, also known as 2C-B, is a synthetic psychoactive substance that belongs to the phenethylamine class of compounds. It was first synthesized in 1974 by Alexander Shulgin, a renowned chemist and pharmacologist. 2C-B has been used for both recreational and scientific purposes due to its unique properties and effects.

Mechanism of Action

The exact mechanism of action of (1,3-benzodioxol-5-ylmethyl)[2-(2,4-dichlorophenyl)ethyl]amine is not fully understood, but it is believed to involve the activation of the 5-HT2A receptor and the release of neurotransmitters such as dopamine and norepinephrine. This leads to the modulation of neural activity in various regions of the brain, resulting in the observed effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It can also cause pupil dilation, muscle tension, and nausea. These effects are thought to be mediated by the activation of various receptors and the release of neurotransmitters.

Advantages and Limitations for Lab Experiments

One advantage of using (1,3-benzodioxol-5-ylmethyl)[2-(2,4-dichlorophenyl)ethyl]amine in laboratory experiments is its relatively low toxicity compared to other psychoactive substances. It is also relatively easy to synthesize and can be obtained in pure form. However, its effects on the central nervous system can be unpredictable and may vary depending on the individual and the dose administered. Additionally, its legal status may limit its availability for research purposes.

Future Directions

There are several areas of research that could benefit from further investigation of (1,3-benzodioxol-5-ylmethyl)[2-(2,4-dichlorophenyl)ethyl]amine. One area is the potential therapeutic applications of the compound, particularly in the treatment of mood disorders such as depression and anxiety. Another area is the development of new compounds based on the structure of this compound, which could have improved efficacy and reduced side effects. Finally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.

Synthesis Methods

The synthesis of (1,3-benzodioxol-5-ylmethyl)[2-(2,4-dichlorophenyl)ethyl]amine involves the reaction between 2,5-dimethoxybenzaldehyde and 2,4-dichlorophenethylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with hydrochloric acid to yield the final compound. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

(1,3-benzodioxol-5-ylmethyl)[2-(2,4-dichlorophenyl)ethyl]amine has been used in scientific research to investigate its effects on the central nervous system. It has been found to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. Studies have shown that this compound can induce a range of effects, including altered states of consciousness, visual and auditory hallucinations, and enhanced emotional and sensory experiences.